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A Researcher's Guide to Statistical Tests in
Biology

For researchers, scientists, and professionals in drug development, selecting the appropriate
statistical test is a critical step in drawing meaningful conclusions from experimental data. This
guide provides a comprehensive comparison of common statistical tests used in biological
research, complete with data presentation tables, detailed experimental protocols, and
visualizations to aid in decision-making.

Choosing the Right Statistical Tool

The selection of a statistical test hinges on the research question, the type of data collected,
and the experimental design. Broadly, we can categorize biological questions into those that
compare groups and those that explore relationships between variables.

The Decision-Making Process

To navigate the choice of statistical tests, the following decision tree can be a valuable tool. It
outlines a logical flow based on the nature of your data and experimental setup.
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Caption: A decision tree to guide the selection of an appropriate statistical test.
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Comparison of Statistical Tests

The following tables summarize the key characteristics and applications of common statistical

tests in biological research.

Tests for Comparing Group Means

These tests are used when the independent variable is categorical (defining the groups) and

the dependent variable is continuous.
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Common
Number of Key ] )
Test Data Type . Biological
Groups Assumptions o
Application
- Data are ]
Comparing the
normally
o o mean gene
distributed within )
expression of a
) each group.-
Student's t-test 2 Continuous ] target gene
Homogeneity of
_ between a
variances.-
control and a
Independence of
) treatment group.
observations.
- Data are Comparing the
normally mean tumor
distributed within ~ volume in mice
ANOVA (Analysis ) each group.- treated with a
) 3 or more Continuous )
of Variance) Homogeneity of placebo and two
variances.- different
Independence of  concentrations of
observations. a new drug.[1]
Comparing the
- Independence median viability
] ] of observations.-  of two cell lines
Mann-Whitney U Ordinal or o )
] ) The distributions  treated with a
Test (Wilcoxon 2 Continuous (non- ]
of the two groups  cytotoxic agent
Rank-Sum Test) normal) )
have the same when the data is
shape. not normally
distributed.
Comparing the
- Independence median enzyme
] of observations.-  activity across
_ Ordinal or o _
Kruskal-Wallis ) The distributions multiple pH
3 or more Continuous (non-

Test

normal)

of all groups
have the same

shape.

levels when the
data violates the
assumptions of
ANOVA.
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Tests for Analyzing Frequencies and Proportions

These tests are used when dealing with categorical data.

Number of K Common
e
Test Groups/Variable Data Type y . Biological
Assumptions o
S Application
Determining if
) the observed
- Data are in the ] )
phenotypic ratio
form of ) )
. in a genetic
] frequencies.-
Chi-Squared (x) 2 or more ) Cross
] Categorical The expected o
Test categories ) significantly
frequency in ]
) deviates from the
each category is
expected
at least 5. ) )
Mendelian ratio.
[2]
Analyzing the
- Used for small association
sample sizes between a
) where the specific gene
) 2 categorical )
Fisher's Exact ] ] expected mutation and the
variables (2x2 Categorical
Test frequency presence or

table)

assumption of
the chi-squared

test is not met.

absence of a
disease in a
small patient

cohort.

Tests for Exploring Relationships

These tests are used to examine the association between two or more variables.
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Common
: Key -
Test Variables Data Type . Biological
Assumptions o
Application
Assessing the
) strength and
- Both variables o
direction of the
are normally _
o linear
distributed.- A _ _
Pearson ) ) relationship
) 2 Both Continuous  linear
Correlation ) ) between the
relationship _
) expression levels
exists between
) of two genes
the variables.
across a set of
samples.
Examining the
association
between the
] concentration of
_ - A monotonic _ _
Ordinal or ) ) a signaling
Spearman ) relationship
) 2 Continuous (non- ] molecule and the
Correlation exists between )
normal) ) phosphorylation
the variables.
level of a target
protein when the
relationship is
not linear.
- Alinear
relationship o
] Predicting the
exists between o .
] ) ) binding affinity of
Linear 1 independent, 1 ) the variables.-
) Both Continuous ] a drug based on
Regression dependent The residuals )
its molecular
(errors) are )
weight.

normally
distributed.

Experimental Protocols and Data Presentation
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To illustrate the application of these tests, we provide detailed methodologies for common
experimental scenarios.

Scenario 1: Comparing Two Treatment Groups (t-test)

Objective: To determine if a new drug (Drug X) has a significant effect on the proliferation of a
cancer cell line (e.g., HeLa) compared to a vehicle control.

Experimental Protocol:
e Cell Culture: Culture HelLa cells in appropriate media and conditions.
e Seeding: Seed an equal number of cells into multiple wells of a 24-well plate.

o Treatment: After 24 hours, treat one group of wells with Drug X at a specific concentration
and the other group with the vehicle control.

e |ncubation: Incubate the cells for 48 hours.

» Proliferation Assay: Measure cell proliferation using a standard method such as an MTT
assay, which quantifies viable cells.

o Data Collection: Record the absorbance values, which are proportional to the number of
viable cells.

Data Presentation:

Replicate 1 Replicate 2 Replicate 3

Standard
Treatment (Absorbanc (Absorbanc (Absorbanc Mean L
Deviation
e) e) e)
Vehicle
0.85 0.88 0.82 0.85 0.03
Control
Drug X 0.62 0.59 0.65 0.62 0.03

An independent two-sample t-test would be used to compare the mean absorbance values of
the Vehicle Control and Drug X groups. A p-value less than 0.05 would indicate a statistically
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significant difference in cell proliferation.[3][4]

Scenario 2: Analyzing a Genetic Cross (Chi-Squared
Test)

Objective: To determine if the inheritance of two traits in fruit flies (Drosophila melanogaster),
body color (gray vs. ebony) and wing shape (normal vs. vestigial), follows Mendelian
independent assortment.

Experimental Workflow:

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.biologyforlife.com/t-test.html
https://www.scribd.com/doc/278753217/t-tests
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192395?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Validation & Comparative

Check Availability & Pricing

Start: Perform a dihybrid cross

(GgWw x GgWw)

Count the F2 generation offspring
for each phenotype

Calculate the expected number of offspring
for each phenotype based on a 9:3:3:1 ratio

Apply the Chi-Squared formula:

X2 = X [ (Observed - Expected)? / Expected ]

Determine the degrees of freedom
(df = number of phenotypes - 1)

Compare the calculated x? value
to the critical value from a x2 table at p=0.05

Draw a conclusion
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Caption: A workflow for conducting a chi-squared test on genetic cross data.[5]
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Data Presentation:

In a hypothetical cross resulting in 200 offspring:

Observed Expected
Phenotype (O-E) (O -E)? (O-E)IE
(0) (E) (9:3:3:1)

Gray Body,
Normal 115 112.5 2.5 6.25 0.056
Wings

Gray Body,
Vestigial 35 37.5 -2.5 6.25 0.167
Wings

Ebony Body,
Normal 38 375 0.5 0.25 0.007
wings

Ebony Body,
Vestigial 12 12.5 -0.5 0.25 0.020
Wings

Total 200 200 X2 =0.25

With 3 degrees of freedom (4 phenotypes - 1), the critical value at p=0.05 is 7.81. Since our
calculated x2 value (0.25) is less than the critical value, we would fail to reject the null
hypothesis and conclude that the observed results are consistent with independent assortment.

[2]

Signaling Pathway Analysis

Statistical tests are crucial for analyzing data from experiments that investigate signaling
pathways. For example, consider the simplified Mitogen-Activated Protein Kinase (MAPK)
pathway, which is involved in cell proliferation and differentiation.
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Caption: A simplified representation of the MAPK signaling pathway.

An experiment could investigate the effect of a novel drug that inhibits Raf. Researchers could
treat cells with a growth factor to stimulate the pathway and then add either the drug or a
control. The level of phosphorylated ERK (p-ERK) could be measured by Western blot or
ELISA. A t-test would then be used to compare the mean p-ERK levels between the drug-
treated and control groups to determine if the drug significantly inhibits the pathway. If multiple
drug concentrations were tested, an ANOVA would be the appropriate test.[1]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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